Cas no 924033-81-8 (ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate)

• Product Name: ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate
• CAS No: 924033-81-8
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• MDL: MFCD23146247
• CID: 3109290
• PubChem ID: 16227349
• Update Time: 2025-05-20

ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-ca rboxylate
• ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate
• ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno(2,3-d)pyrimidine-6-carboxylate
• G31863
• ethyl 4-imino-2-(2-methoxy-2-oxoethyl)-5-methyl-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylate
• EN300-25658
• 924033-81-8
• Z217102856
• AKOS033783036
• 106-712-9
• CCG-335778

• MDL： MFCD23146247
• Inchi： 1S/C13H15N3O4S/c1-4-20-13(18)10-6(2)9-11(14)15-7(5-8(17)19-3)16-12(9)21-10/h4-5H2,1-3H3,(H2,14,15,16)
• InChI Key： BPVUZMGILDCEJZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2=C(N)N=C(CC(=O)OC)N=C12

Computed Properties

• Exact Mass: 309.07832714Da
• Monoisotopic Mass: 309.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 133Ų

Additional information on ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate

Professional Introduction to Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 924033-81-8)

Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate, with the CAS number 924033-81-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thienopyrimidine class, which has garnered considerable attention due to its potential biological activities and structural versatility. The presence of multiple functional groups, including amino, ester, and methoxy substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate incorporates a thieno[2,3-d]pyrimidine core, which is a heterocyclic structure known for its role in various pharmacological applications. The core structure is further modified by the introduction of an amino group at the 4-position, an ester group at the 6-position, and a 2-methoxy-2-oxoethyl moiety at the 2-position. These modifications contribute to the compound's unique chemical properties and biological potential.

In recent years, there has been a growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antiviral, and anticancer properties. The Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate is being investigated for its potential to interact with biological targets involved in these diseases. The amino group at the 4-position is particularly noteworthy as it can form hydrogen bonds with biological molecules, enhancing binding affinity.

The ester functionality at the 6-position of the molecule can undergo hydrolysis under physiological conditions, potentially releasing a carboxylic acid group that may further modulate biological activity. This feature makes the compound a versatile scaffold for medicinal chemists to explore different pharmacophores. Additionally, the 2-methoxy-2-oxoethyl group introduces a flexible side chain that can influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. In this context, Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate has been computationally analyzed for its interaction with various enzymes and receptors relevant to human diseases. Preliminary results suggest that this compound may exhibit inhibitory activity against several key targets.

The synthesis of Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the thienopyrimidine core, followed by functional group transformations such as nucleophilic substitution and esterification. Advanced synthetic methodologies have been employed to improve reaction efficiency and minimize byproduct formation.

In vitro studies have begun to unravel the biological profile of Ethyl 4-amino-2-(2-methoxy-2-oxoethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate. Initial experiments have focused on assessing its cytotoxicity against various cancer cell lines. Results indicate that the compound exhibits selective toxicity towards certain tumor cell types while maintaining low toxicity towards normal cells. This selectivity is attributed to differences in target receptor expression between cancer and normal cells.

Furthermore, investigations into the mechanism of action have revealed that Ethyl 4-amino-2-(2-methoxy-2-oxyethyl)-5-methylthieno[bold text here]]pyrimidine-